Cas no 103362-28-3 (1H-1,2,4-Triazole, 1-[(4-bromophenyl)sulfonyl]-)

• Product Name: 1H-1,2,4-Triazole, 1-[(4-bromophenyl)sulfonyl]-
• CAS No: 103362-28-3
• MF: C₈H₆BrN₃O₂S
• MW: 288.12113904953
• CID: 1136836
• PubChem ID: 13686806
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 1-[(4-bromophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-[(4-bromophenyl)sulfonyl]-
• 1-(4-bromophenyl)sulfonyl-1,2,4-triazole
• 1-((4-bromophenyl)sulfonyl)-1H-1,2,4-triazole
• 103362-28-3
• 1-(4-Bromobenzene-1-sulfonyl)-1H-1,2,4-triazole
• AP-263/43494193
• 1-[(4-bromophenyl)sulfonyl]-1H-1,2,4-triazole
• DTXSID70546748

• Inchi： 1S/C8H6BrN3O2S/c9-7-1-3-8(4-2-7)15(13,14)12-6-10-5-11-12/h1-6H
• InChI Key： ZZMSDYMJUXTMPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1C=NC=N1)(=O)=O

Computed Properties

• Exact Mass: 286.93648
• Monoisotopic Mass: 286.93641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 64.85